Cas no 52889-82-4 (1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI))

1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI) structure
52889-82-4 structure
Product Name:1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI)
CAS No:52889-82-4
MF:C14H14
MW:182.26073384285
CID:370594
PubChem ID:142980
Update Time:2025-04-19

1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,4,4'-di(methyl-d)- (9CI)
    • 1-(protiomethyl)-4-[4-(protiomethyl)phenyl]benzene
    • 4,4'-Di(methyl-d)-1,1'-biphenyl
    • 1,1'-Biphenyl, 4,4'-di(methyl-d)-
    • 52889-82-4
    • Inchi: 1S/C14H14/c1-11-3-7-13(8-4-11)14-9-5-12(2)6-10-14/h3-10H,1-2H3/i1H,2H
    • InChI Key: RZTDESRVPFKCBH-JCIKQZAVSA-N
    • SMILES: C1(C=CC(C[1H])=CC=1)C1C=CC(C[1H])=CC=1

Computed Properties

  • Exact Mass: 182.10955
  • Monoisotopic Mass: 182.10955
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.973
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.559
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